(Z)-2-(4-chlorobenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(4-chlorophenyl)methylidene]-6-hydroxy-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C20H18ClNO3/c21-14-5-3-13(4-6-14)11-18-19(24)15-7-8-17(23)16(20(15)25-18)12-22-9-1-2-10-22/h3-8,11,23H,1-2,9-10,12H2/b18-11-
• InChI Key: QBDJZJXJIWGCCJ-WQRHYEAKSA-N
• Canonical SMILES: C1CCN(C1)CC2=C(C=CC3=C2OC(=CC4=CC=C(C=C4)Cl)C3=O)O
• Isomeric SMILES: C1CCN(C1)CC2=C(C=CC3=C2O/C(=C\C4=CC=C(C=C4)Cl)/C3=O)O
• Molecular Formula: C20H18ClNO3
• Molecular Weight: 355.8 g/mol

Description

(Z)-2-(4-chlorobenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H18ClNO3 and its molecular weight is 355.82. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure Analysis and Synthesis

Chemical structures similar to the requested compound often involve detailed synthesis methods and characterizations. For example, studies on Schiff bases and their derivatives, such as those involving intramolecular hydrogen bonding and tautomerism, provide insights into the structural intricacies and potential applications of similar compounds. These studies emphasize the significance of precise chemical synthesis and the exploration of structural dynamics, which could be relevant to understanding the applications of "(Z)-2-(4-chlorobenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one" in fields like material science or molecular electronics (Nazır et al., 2000).

Photophysical Properties and Applications

Compounds with similar structural features often exhibit unique photophysical properties, making them suitable for applications in fluorescent sensing and biological imaging. For instance, the synthesis and characterization of fluorescent Zn(II) sensors within the Zinpyr family highlight the potential of benzofuran derivatives for detecting metal ions in biological systems, suggesting a possible research avenue for the compound (Nolan et al., 2006).

Coordination Chemistry and Material Science

Research on zinc(II) carboxylates and their coordination with pyridine showcases the relevance of similar compounds in creating novel materials with potential applications in catalysis, gas storage, or luminescence. These studies often explore the structural assembly and properties of metal-organic frameworks (MOFs), providing a foundation for the application of benzofuran derivatives in materials science (Dey et al., 2011).

Catalysis and Organic Transformations

The use of similar compounds in catalytic applications, such as the synthesis of benzofurans through domino approaches involving sequential couplings, demonstrates their potential as catalysts or reagents in organic synthesis. This area of research can offer insights into the chemical versatility and reactivity of benzofuran derivatives, opening up possibilities for their use in synthesizing complex organic molecules (Zanardi et al., 2009).